Cas no 1691989-25-9 (6-fluoro-2-methylquinazolin-4-amine)

• Product Name: 6-fluoro-2-methylquinazolin-4-amine
• CAS No: 1691989-25-9
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 5252861
• Update Time: 2025-05-20

6-fluoro-2-methylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-methylquinazolin-4-amine
• 4-Quinazolinamine, 6-fluoro-2-methyl-

• Inchi： 1S/C9H8FN3/c1-5-12-8-3-2-6(10)4-7(8)9(11)13-5/h2-4H,1H3,(H2,11,12,13)
• InChI Key： KNDWUNDLJMQRNU-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C=C2)=C(N)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-fluoro-2-methylquinazolin-4-amine

Introduction to 6-fluoro-2-methylquinazolin-4-amine (CAS No. 1691989-25-9)

6-fluoro-2-methylquinazolin-4-amine is a synthetic organic compound with the CAS registry number 1691989-25-9. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and applications in pharmaceutical research. The structure of 6-fluoro-2-methylquinazolin-4-amine consists of a quinazoline ring system with a fluorine atom at position 6 and a methyl group at position 2, along with an amine group at position 4. This unique substitution pattern contributes to its distinct chemical properties and potential bioactivity.

Recent advancements in medicinal chemistry have highlighted the importance of quinazoline derivatives as promising candidates for drug development. Studies have shown that 6-fluoro-2-methylquinazolin-4-amine exhibits significant anti-inflammatory, anti-cancer, and anti-microbial activities. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 6-fluoro-2-methylquinazolin-4-amine involves a multi-step process, often utilizing nucleophilic aromatic substitution or coupling reactions. The introduction of the fluorine atom at position 6 is particularly challenging due to the electronic effects it imposes on the quinazoline ring. However, modern synthetic methodologies have enabled efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of pharmacokinetics, 6-fluoro-2-methylquinazolin-4-amine has been shown to possess favorable absorption and bioavailability profiles in preclinical studies. This makes it a strong candidate for oral drug delivery systems. Additionally, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which is advantageous for reducing potential drug-drug interactions.

One of the most exciting areas of research involving 6-fluoro-2-methylquinazolin-amine is its application in targeted therapies for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies conducted by researchers at the University of California have demonstrated that this compound can modulate key enzymes involved in amyloid-beta production, thereby potentially slowing down disease progression.

Moreover, 6-fluoro-2-methylquinazolin-amine has shown promise as a potential anti-viral agent. A study published in *Antiviral Research* reported that this compound exhibits potent activity against several strains of influenza virus by inhibiting viral replication at an early stage. This finding underscores its versatility as a multi-targeted therapeutic agent.

In conclusion, 6-fluoro-2-methylquinazolin-amine (CAS No. 1691989) represents a valuable addition to the arsenal of compounds being explored for various therapeutic applications. With its unique chemical structure and diverse biological activities, it continues to be a focal point for ongoing research aimed at developing innovative treatments for complex diseases.